N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino}ethyl)cyclopentanecarboxamide

• IUPAC Name: N-[2-[[6-(4,5-dimethylimidazol-1-yl)-2-methylpyrimidin-4-yl]amino]ethyl]cyclopentanecarboxamide
• InChI: InChI=1S/C18H26N6O/c1-12-13(2)24(11-21-12)17-10-16(22-14(3)23-17)19-8-9-20-18(25)15-6-4-5-7-15/h10-11,15H,4-9H2,1-3H3,(H,20,25)(H,19,22,23)
• InChI Key: OASIZOJHYXMIOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=NC(=NC(=C2)NCCNC(=O)C3CCCC3)C)C
• Molecular Formula: C18H26N6O
• Molecular Weight: 342.4 g/mol

Description

N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino}ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H26N6O and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.21680947 g/mol and the complexity rating of the compound is 441. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

A study explored novel pyrazolopyrimidines derivatives, including compounds with structural similarities to the chemical , evaluating their anticancer and anti-5-lipoxygenase activities. These compounds have shown promising results as anticancer agents against specific cell lines and as inhibitors of 5-lipoxygenase, indicating potential anti-inflammatory applications (Rahmouni et al., 2016).

DNA Binding and Gene Expression Control

Research on N-methyl imidazole and N-methyl pyrrole-containing polyamides, which can form stacked dimers and target specific DNA sequences, suggests their potential as medicinal agents for controlling gene expression and treating diseases such as cancer (Chavda et al., 2010).

Antimicrobial Agents

Novel heterocyclic compounds containing a sulfonamido moiety were synthesized for use as antibacterial agents, demonstrating high activities against specific bacterial strains. This indicates the potential of such compounds in developing new antimicrobial therapies (Azab et al., 2013).

Cellular Permeability for DNA-Binding Compounds

A study investigated the cellular permeability of Pyrrole-imidazole (Py-Im) polyamides, chemicals that can bind to DNA sequences. This research is crucial for understanding how such compounds can be effectively delivered into cells to modulate gene expression (Liu & Kodadek, 2009).

Future Directions

Imidazole compounds have a broad range of chemical and biological properties, making them important synthons in the development of new drugs. Future research could focus on exploring the biological activities of this specific compound and developing efficient synthetic routes for its production.